![molecular formula C12H16O2 B13279654 2-[2-(Propan-2-YL)phenyl]propanoic acid](/img/structure/B13279654.png)
2-[2-(Propan-2-YL)phenyl]propanoic acid
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Description
2-[2-(Propan-2-YL)phenyl]propanoic acid is a substituted propanoic acid derivative featuring a phenyl ring with an isopropyl (propan-2-yl) group at the ortho (2nd) position. Its IUPAC name reflects the propanoic acid backbone and substitution pattern. The ortho-isopropyl substitution distinguishes it from common NSAIDs, which typically feature para-substituted aryl groups (e.g., ibuprofen: 2-(4-isobutylphenyl)propanoic acid) .
Properties
Molecular Formula |
C12H16O2 |
|---|---|
Molecular Weight |
192.25 g/mol |
IUPAC Name |
2-(2-propan-2-ylphenyl)propanoic acid |
InChI |
InChI=1S/C12H16O2/c1-8(2)10-6-4-5-7-11(10)9(3)12(13)14/h4-9H,1-3H3,(H,13,14) |
InChI Key |
FTXZNKAZMHJDLA-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=CC=CC=C1C(C)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[2-(Propan-2-YL)phenyl]propanoic acid typically involves the Friedel-Crafts acylation of isobutylbenzene with acetic anhydride, followed by hydrolysis and decarboxylation. The reaction conditions include the use of a Lewis acid catalyst such as aluminum chloride (AlCl3) and anhydrous conditions to prevent the hydrolysis of the catalyst.
Industrial Production Methods
Industrial production of 2-[2-(Propan-2-YL)phenyl]propanoic acid involves similar synthetic routes but on a larger scale. The process is optimized for high yield and purity, often involving continuous flow reactors and advanced purification techniques such as crystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions
2-[2-(Propan-2-YL)phenyl]propanoic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.
Substitution: Electrophilic aromatic substitution reactions can occur on the phenyl ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for halogenation or nitration, respectively.
Major Products
Oxidation: Formation of quinones.
Reduction: Formation of alcohols.
Substitution: Formation of halogenated or nitrated derivatives.
Scientific Research Applications
2-[2-(Propan-2-YL)phenyl]propanoic acid has a wide range of scientific research applications:
Chemistry: Used as a model compound in studies of NSAID synthesis and reaction mechanisms.
Biology: Investigated for its effects on cellular processes and inflammation pathways.
Medicine: Extensively studied for its therapeutic effects, pharmacokinetics, and potential side effects.
Industry: Used in the formulation of various pharmaceutical products and as a reference standard in quality control.
Mechanism of Action
The primary mechanism of action of 2-[2-(Propan-2-YL)phenyl]propanoic acid involves the inhibition of cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2. This inhibition reduces the synthesis of prostaglandins, which are mediators of inflammation, pain, and fever. The compound binds to the active site of the COX enzymes, preventing the conversion of arachidonic acid to prostaglandin H2.
Comparison with Similar Compounds
Structural Analogs and Substitution Effects
The position and type of substituents on the phenyl ring significantly influence physicochemical properties and biological activity. Key analogs include:
*Calculated based on formula C₁₂H₁₆O₂.
Key Observations :
- Substituent Bulk: tert-Butyl groups (e.g., in 2-(4-(tert-butyl)phenyl)propanoic acid) enhance hydrophobicity, which may improve membrane permeability but reduce aqueous solubility .
- Functional Groups : Amide derivatives (e.g., 2-[4-(2-methylpropyl)phenyl]propanamide) exhibit lower acidity and slower metabolic clearance compared to carboxylic acids .
Pharmacological Activity
NSAIDs like ibuprofen and naproxen inhibit COX enzymes, reducing prostaglandin synthesis. However, substitution patterns modulate activity:
- Para-Substituted NSAIDs : Ibuprofen (para-isobutyl) achieves 50% COX inhibition at µM concentrations, whereas ortho -substituted analogs may exhibit weaker binding due to steric clashes with the COX active site .
- Heteroaryl Modifications: 2-[4-(thien-2-ylmethyl)phenyl]propanoic acid (a structural analog) showed 79% COX inhibition at 10⁻⁴ M, suggesting heteroaryl groups enhance activity .
Physicochemical Properties
- Acidity: Propanoic acid derivatives typically have pKa values ~4–3. Ortho substituents may lower pKa slightly due to electron-withdrawing effects or steric inhibition of resonance stabilization.
- Solubility : Ibuprofen (logP ~3.8) is poorly water-soluble; ortho -isopropyl analogs may exhibit even lower solubility due to increased hydrophobicity.
Biological Activity
2-[2-(Propan-2-YL)phenyl]propanoic acid, also known as (3S)-3-amino-3-[2-(propan-2-yl)phenyl]propanoic acid, is a chiral compound characterized by its unique branched-chain structure, which includes an isopropyl group attached to a phenyl ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities and interactions with various molecular targets, including enzymes and receptors.
- Molecular Formula : C13H18O2
- Molecular Weight : 206.28 g/mol
- Functional Groups : Contains an amino group (-NH2) and a carboxylic acid group (-COOH), contributing to its biological reactivity.
The biological activity of 2-[2-(Propan-2-YL)phenyl]propanoic acid is primarily linked to its ability to modulate enzyme activity and interact with neurotransmitter receptors. Its structural features allow it to exhibit unique pharmacological properties compared to other amino acids, suggesting potential applications in pharmacological research.
Potential Mechanisms Include:
- Enzyme Inhibition : The compound may act as an inhibitor or modulator of specific enzymes involved in metabolic pathways.
- Receptor Interaction : It may interact with neurotransmitter receptors, impacting various biological systems.
Biological Activity Studies
Recent studies have explored the compound's effects on different biological systems, highlighting its potential therapeutic applications.
Anticancer Activity
In vitro studies have assessed the anticancer properties of 2-[2-(Propan-2-YL)phenyl]propanoic acid against various cancer cell lines. The following table summarizes the results of these studies:
| Compound | Cell Line | IC50 (µg/mL) | Activity Level |
|---|---|---|---|
| 6d | HepG2 | 13.004 | Significant |
| 6e | HepG2 | 28.399 | Moderate |
The compound demonstrated significant anti-proliferative activity against HepG2 liver cancer cells, with the most potent derivative exhibiting an IC50 value of 13.004 µg/mL. This suggests that structural modifications can enhance the anticancer activity of similar compounds .
Structure–Activity Relationship (SAR)
The SAR studies indicate that the presence of electron-donating groups at specific positions on the aryl ring significantly enhances the anti-proliferative activity of derivatives. For instance, compounds with methyl substituents at the ortho and meta positions exhibited superior activity compared to those with electron-withdrawing groups .
Applications and Future Directions
Given its unique structure and biological activity, 2-[2-(Propan-2-YL)phenyl]propanoic acid presents opportunities for further research in several areas:
- Pharmacological Research : Investigating its potential as a therapeutic agent in cancer treatment.
- Synthetic Chemistry : Developing novel derivatives that may enhance bioactivity or target specificity.
- Biological Monitoring : Assessing exposure levels and biological effects in occupational settings.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
